4-(Hexyloxy)-2-hydroxybenzaldehyde

• CAS RN: 89027-80-5
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 4-hexoxy-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H18O3/c1-2-3-4-5-8-16-12-7-6-11(10-14)13(15)9-12/h6-7,9-10,15H,2-5,8H2,1H3
• InChI Key: SXGZIJOZHSTSAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC(=C(C=C1)C=O)O

Description

4-(Hexyloxy)-2-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dihydroxybenzaldehyde (3.00 g, 21.7 mmol) and hexyl bromide (7.62 ml, 54.3 mmol) were stirred in the presence of lithium carbonate (4.00 g, 54.3 mmol) in dimethylformamide (5 ml) at 55° C. overnight. After the neutralization with hydrochloric acid followed by the extraction with ethyl acetate, the product was purified by the silica gel column chromatography to obtain 4-hexyloxy-2-hydroxybenzaldehyde (yield: 1.77 g, 37%) in the form of a colorless oil.